

fluconazole meta-analysis prevention invasive fungal infection preterm infants

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Fluconazole

CAS No.: 86386-73-4

Cat. No.: S528110

Get Quote

Summary of Meta-Analysis Findings on Fluconazole Prophylaxis

Outcome Measure	Findings (Fluconazole vs. Control)	Relative Risk (RR) / Effect Size	Number of Studies/Infants Included
Invasive Fungal Infection (IFI)	Significant reduction [1] [2] [3]	RR = 0.37 to 0.40 [2] [3]	8-14 studies (up to 1,835 infants) [1] [2]
Fungal Colonization	Significant reduction [1] [2] [3]	RR = 0.32 [1] [2] [3]	5-14 studies (up to 1,835 infants) [1] [2]
Overall Mortality	Significant reduction in most analyses [1] [2]	RR = 0.75 to 0.77 [1] [2]	9-14 studies (up to 1,835 infants) [1] [2]
Fungal Infection-Related Mortality	Significant reduction [2]	RR = 0.17 [2]	3 studies (581 infants) [2]
Safety Profile	No significant difference in common complications (e.g., abnormal liver	Not applicable	Various

Outcome Measure	Findings (Fluconazole vs. Control)	Relative Risk (RR) / Effect Size	Number of Studies/Infants Included
	function, NEC, BPD, PDA, ROP) [1] [2]		


Detailed Methodologies and Considerations

For researchers seeking to interpret or replicate these findings, understanding the underlying methodologies is crucial.

- **Pathogen and Population Focus: The meta-analyses specifically addressed the prevention of Invasive Fungal Infection (IFI)**, predominantly caused by *Candida* species, in preterm infants with **Very Low Birth Weight (VLBW)**, typically defined as <1500 grams [4] [2]. This population is at high risk due to immune immaturity, use of invasive devices, and broad-spectrum antibiotics [4].
- **Evidence Synthesis Protocol:** The included meta-analyses followed rigorous systematic review protocols.
 - **Search Strategy:** Systematic searches were performed across major databases like PubMed, EMBASE, Cochrane Library, and others, without language restrictions, to identify all relevant Randomized Controlled Trials (RCTs) [5] [2].
 - **Inclusion/Exclusion Criteria:** Studies were typically included if they were RCTs comparing intravenous or oral **fluconazole** prophylaxis against a placebo or no treatment in VLBW infants. The outcomes of interest were the incidence of IFI, mortality, and fungal colonization [5] [2].
 - **Data Analysis:** Meta-analyses were conducted using software like RevMan. Pooled relative risks (RR) with 95% confidence intervals (CI) were calculated. Heterogeneity was assessed using the I^2 statistic, with random-effects or fixed-effects models applied accordingly [2].
- **Dosing and Duration:** The protocols in the analyzed RCTs varied.
 - **Common Doses:** **3 mg/kg** and **6 mg/kg** were the most frequently studied doses [5]. One meta-analysis concluded that the dosing regimen itself may not have a significant impact on the efficacy for preventing IFI [6].
 - **Treatment Duration:** A key finding is that a **6-week (42-day) prophylaxis** regimen was found to be superior to a **4-week (28-day)** regimen in significantly reducing IFI [6]. The treatment typically started within the first few days of life [5].

Clinical Application Pathway

The following chart illustrates the evidence-based decision pathway for considering **fluconazole** prophylaxis, synthesized from the review findings.



Click to download full resolution via product page

The diagram summarizes that prophylaxis is primarily recommended in settings with a high baseline incidence of IFI (e.g., $\geq 5\%$) or for highest-risk infants, such as those with Extremely Low Birth Weight (ELBW) [4].

Key Insights for Professionals

- **Targeted Use is Recommended:** Current evidence and guidelines suggest that the benefits of **fluconazole** prophylaxis outweigh the risks primarily in **NICUs with high (>5%) rates of invasive candidiasis** or for the highest-risk infants (e.g., <1000 g) [4] [6].
- **No Significant Resistance or Safety Signals:** The analyses found that prophylactic use **did not lead to the development of fungal resistance in the short term** and had **no significant adverse effects** on common neonatal complications or short-term neurodevelopment [1].
- **Mortality Data Nuance:** While several large meta-analyses show a significant reduction in overall mortality [1] [2], some systematic reviews conclude that **fluconazole** has not been **proven** to reduce mortality, indicating that this benefit may vary by context and population [3].

Need Custom Synthesis?

Email: info@smolecule.com or [Request Quote Online](#).

References

1. A meta - analysis of fluconazole for the prevention of invasive ... fungal [pubmed.ncbi.nlm.nih.gov]
2. The efficacy and safety of fluconazole in preventing invasive ... fungal [ijponline.biomedcentral.com]
3. Effectiveness in Preventing Fluconazole in... Invasive Fungal Infection [jifi.farmasi.univpancasila.ac.id]
4. Fluconazole prophylaxis in preterm infants: a systematic review [pmc.ncbi.nlm.nih.gov]
5. A meta-analysis of fluconazole for the prevention of invasive ... [pmc.ncbi.nlm.nih.gov]

6. Duration and intensity of fluconazole for prophylaxis in ... [bmcinfectdis.biomedcentral.com]

To cite this document: Smolecule. [fluconazole meta-analysis prevention invasive fungal infection preterm infants]. Smolecule, [2026]. [Online PDF]. Available at:

[<https://www.smolecule.com/products/b528110#fluconazole-meta-analysis-prevention-invasive-fungal-infection-preterm-infants>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule

Your Ultimate Destination for Small-Molecule (aka. smolecule) Compounds, Empowering Innovative Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com